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Compound of Interest

Compound Name: Nominine

Cat. No.: B1204822

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nominine, a complex diterpenoid alkaloid, has garnered significant interest within the scientific
community due to its intricate heptacyclic molecular architecture and potential therapeutic
applications. This technical guide provides a comprehensive overview of the fundamental
physicochemical properties of nominine, including its molecular formula and weight. It further
details established synthetic routes and outlines experimental protocols for the evaluation of its
biological activities, with a focus on its potential as an antiarrhythmic and antitumor agent. This
document also explores the potential signaling pathways that may be modulated by nhominine,
providing a foundation for future mechanistic studies and drug development endeavors.

Physicochemical Properties of Nominine

Nominine is a naturally occurring alkaloid characterized by a complex, polycyclic structure. Its
fundamental molecular properties are summarized in the table below, providing essential data
for researchers engaged in its study and potential modification.
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Property Value
Molecular Formula C2sH39NO
Molecular Weight 405.6 g/mol

(1S,4R,4aS,8R,8aS)-8-(1H-indol-3-
yimethyl)-4,4a-dimethyl-7-methylidene-8a-(4-
methylpent-3-enyl)-2,3,4,5,6,8-hexahydro-1H-

naphthalen-1-ol

IUPAC Name

Synthesis of Nominine

The total synthesis of nominine represents a significant challenge in organic chemistry due to
its complex, bridged ring system. Several synthetic strategies have been developed to
construct this intricate molecule. A notable approach involves a dual cycloaddition strategy,
which efficiently assembles the core structure.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Nominine: Molecular
Properties, Synthesis, and Biological Activities]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1204822#nominine-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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